molecular formula C8H6N2O2S B8355856 5-Thiocyanatopyridine-2-carboxylic acid methyl ester

5-Thiocyanatopyridine-2-carboxylic acid methyl ester

Cat. No.: B8355856
M. Wt: 194.21 g/mol
InChI Key: UJJRGMVYUSITKO-UHFFFAOYSA-N
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Description

5-Thiocyanatopyridine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C8H6N2O2S and its molecular weight is 194.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H6N2O2S

Molecular Weight

194.21 g/mol

IUPAC Name

methyl 5-thiocyanatopyridine-2-carboxylate

InChI

InChI=1S/C8H6N2O2S/c1-12-8(11)7-3-2-6(4-10-7)13-5-9/h2-4H,1H3

InChI Key

UJJRGMVYUSITKO-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NC=C(C=C1)SC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 28.3 g of 5-aminopyridine-2-carboxylic acid methyl ester in 80 ml of 20% sulfuric acid, cooled to -4°, the solution of 14.31 g of sodium nitrite in 30 ml of water is added dropwise while stirring and maintaining the temperature below 0°. Thereafter the mixture is stirred for 15 minutes below 0° and the mixture of 28 g of potassium thiocyanate and 8 g of cuprous thiocyanate is added portionwise to said solution. Each addition causes evolution of gas and a black oil to separate. With continued stirring the oil again dissolves and the solution is stirred for 3 hours. It is extracted with methylene chloride, the extract filtered and evaporated, to yield the 5-thiocyanatopyridine-2-carboxylic acid methyl ester.
Quantity
28.3 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
14.31 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
potassium thiocyanate
Quantity
28 g
Type
reactant
Reaction Step Three
[Compound]
Name
cuprous thiocyanate
Quantity
8 g
Type
reactant
Reaction Step Three

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